Cas no 856169-96-5 (6-(2-Aminophenoxy)-3-pyridinamine)
856169-96-5 structure
Product Name:6-(2-Aminophenoxy)-3-pyridinamine
CAS No:856169-96-5
MF:C11H11N3O
MW:201.224541902542
CID:717515
Update Time:2023-08-03
6-(2-Aminophenoxy)-3-pyridinamine Chemical and Physical Properties
Names and Identifiers
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- 3-Pyridinamine,6-(2-aminophenoxy)-
- Pyridine, 5-amino-2-(o-aminophenoxy)-
- 6-(2-Aminophenoxy)-3-pyridinamine
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- Inchi: 1S/C11H11N3O/c12-8-5-6-11(14-7-8)15-10-4-2-1-3-9(10)13/h1-7H,12-13H2
- InChI Key: JROGUUGXNXYEQL-UHFFFAOYSA-N
- SMILES: O(C1C=CC(=CN=1)N)C1C=CC=CC=1N
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 15
- Rotatable Bond Count: 2
- Complexity: 200
- Topological Polar Surface Area: 74.2
6-(2-Aminophenoxy)-3-pyridinamine Related Literature
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Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
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J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
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Norihito Fukui,Keisuke Fujimoto,Hideki Yorimitsu,Atsuhiro Osuka Dalton Trans., 2017,46, 13322-13341
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Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
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